Cas no 247206-80-0 (3-Iodobenzoylacetonitrile)

3-Iodobenzoylacetonitrile structure
3-Iodobenzoylacetonitrile structure
Product Name:3-Iodobenzoylacetonitrile
CAS No:247206-80-0
MF:C9H6INO
MW:271.054514408112
MDL:MFCD04114350
CID:246113
PubChem ID:11623179
Update Time:2025-04-19

3-Iodobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile,3-iodo-b-oxo-
    • 3-(3-iodophenyl)-3-oxopropanenitrile
    • 3-Iodobenzoylacetonitrile
    • 2-(3-Iodobenzoyl)acetonitrile
    • beta-ketonitrile 5a
    • CHEMBL390542
    • 247206-80-0
    • FT-0604204
    • 2-(3-iodobenzoyl)-acetonitrile
    • AKOS009254708
    • 2-Cyano-3 inverted exclamation mark -iodoacetophenone
    • A5066
    • BDBM16184
    • RFIKLEHQZPGRIM-UHFFFAOYSA-N
    • Benzenepropanenitrile, 3-iodo-beta-oxo-
    • MFCD04114350
    • DTXSID10469624
    • CS-0318258
    • SCHEMBL3658196
    • FD6032
    • SY041782
    • 2-(3-iodobenzoyl)- acetonitrile
    • 3-(3-iodophenyl)-3-oxo-propanenitrile
    • AB18114
    • Benzenepropanenitrile, 3-iodo-.beta.-oxo-
    • MDL： MFCD04114350
    • Inchi： 1S/C9H6INO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4H2
    • InChI Key： RFIKLEHQZPGRIM-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(C(CC#N)=O)=C1

Computed Properties

  • Exact Mass: 270.94900
  • Monoisotopic Mass: 270.94941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.772
  • Boiling Point: 391.2°C at 760 mmHg
  • Flash Point: 190.4°C
  • Refractive Index: 1.62
  • PSA: 40.86000
  • LogP: 2.38758

3-Iodobenzoylacetonitrile Pricemore >>

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3-Iodobenzoylacetonitrile Production Method

3-Iodobenzoylacetonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:247206-80-0)3-Iodobenzoylacetonitrile
Order Number:A5066
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):801.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:247206-80-0)3-Iodobenzoylacetonitrile
A5066
Purity:99%
Quantity:5g
Price ($):801.0
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